Cas no 2681-76-7 ((2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid)
2681-76-7 structure
Product Name:(2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid
CAS No:2681-76-7
MF:C8H11N3O4
MW:213.190641641617
CID:1428499
PubChem ID:42614364
Update Time:2025-04-20
(2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- (2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid
- L-Histidine, 1-(carboxymethyl)-
- SureCN365026
- 1-(carboxymethyl)histidine
- C90130
- 1-carboxymethyl-histidine
- 1-carboxymethyl-L-histidine
- CTK0I5926
- 1-Carboxymethyl-4-histidin
- 1-(CARBOXYMETHYL)-L-HISTIDINE
- 1-carboxymethyl histidine
- 2681-76-7
- SCHEMBL365026
- DTXSID70655102
-
- Inchi: 1S/C8H11N3O4/c9-6(8(14)15)1-5-2-11(4-10-5)3-7(12)13/h2,4,6H,1,3,9H2,(H,12,13)(H,14,15)/t6-/m0/s1
- InChI Key: YGHNMJPZLRGDPH-LURJTMIESA-N
- SMILES: OC([C@H](CC1=CN(C=N1)CC(=O)O)N)=O
Computed Properties
- Exact Mass: 213.07503
- Monoisotopic Mass: 213.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.6
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 118.44
(2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2681-76-7 ((2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid) Related Products
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